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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Tumor Necrosis Factor-a Converting
Enzyme (TACE) inhibitor, BMS-561392 formate. The document details its mechanism of
action, summarizes key quantitative data, and provides comprehensive experimental protocols
for its evaluation.

Introduction to TACE and its Inhibition

Tumor Necrosis Factor-a Converting Enzyme (TACE), also known as A Disintegrin and
Metalloproteinase 17 (ADAM17), is a membrane-bound zinc metalloproteinase that plays a
crucial role in the shedding of a wide variety of cell surface proteins. A primary function of TACE
is the proteolytic processing of the membrane-bound precursor of Tumor Necrosis Factor-a
(pro-TNF-0) to its soluble, biologically active form. Dysregulation of TNF-a is implicated in a
range of inflammatory and autoimmune diseases, making TACE a compelling therapeutic
target.

BMS-561392, developed by Bristol-Myers Squibb, is a potent and selective inhibitor of TACE.
By blocking the activity of this enzyme, BMS-561392 aims to reduce the levels of soluble TNF-
o and other pro-inflammatory mediators, thereby mitigating the inflammatory cascade. This
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compound has been investigated for the treatment of inflammatory conditions such as
rheumatoid arthritis.[1][2]

Mechanism of Action

BMS-561392 acts as a competitive inhibitor of TACE, binding to the active site of the enzyme
and preventing it from cleaving its substrates. The molecule is designed to interact with the zinc
ion essential for the catalytic activity of TACE.[3] Its high selectivity for TACE over other matrix

metalloproteinases (MMPs) is a key feature, potentially reducing the risk of off-target effects.

Quantitative Data

The following tables summarize the available quantitative data for BMS-561392 formate,

including its in vitro potency and selectivity.

Table 1: In Vitro Potency of BMS-561392 against TACE

Parameter Value CelllAssay Type Reference
IC50 0.20 nM In vitro enzyme assay  [4]
Inhibition of TNFa
IC50 0.15 pM o [3]
secretion in CHO cells
Inhibition of SAPPa
IC50 4.47 pM secretion in CHO- [3]
APPwt cells
Inhibition of sAPPa
IC50 0.23 uM secretion in CHO- [3]

APPswe cells

Table 2: Selectivity of a BMS-561392 Analog against various MMPs
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Fold Selectivity vs.
TACE (Whole

MMP Target IC50 (nM) Reference
Blood Assay IC50 =
0.02 nM)
MMP-1 (Interstitial
> 4,949 > 247,450 [5]
Collagenase)
MMP-2 (Gelatinase A) 3,333 166,650 [5]
MMP-3 (Stromelysin-
163 8,150 [5]
1)
MMP-8 (Neutrophil
795 39,750 [5]
Collagenase)
MMP-9 (Gelatinase B) >2,128 > 106,400 [5]
MMP-13 (Collagenase
16,083 804,150 [5]
3)
Table 3: Preclinical Pharmacokinetics of BMS-561392
) Route of . -
Species o . Bioavailability Reference
Administration
Rat Oral Good [5]
Good (43% for an
Dog Oral [5]

analog)

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate the TACE signaling

pathway, the mechanism of its inhibition by BMS-561392, and a typical experimental workflow

for evaluating TACE inhibitors.
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Caption: TACE-mediated cleavage of pro-TNF-a and subsequent signaling.
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Caption: Inhibition of TACE by BMS-561392 prevents TNF-a release.
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Caption: Experimental workflow for the evaluation of a TACE inhibitor.
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Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the
activity of BMS-561392.

In Vitro TACE Inhibition Assay (Fluorogenic Peptide
Substrate)

This assay measures the direct inhibitory effect of a compound on TACE enzymatic activity.
Materials:

Recombinant human TACE

Fluorogenic TACE substrate (e.g., Mca-Pro-Leu-Ala-GIn-Ala-Val-Dpa-Arg-Ser-Ser-Arg-NH2)

Assay buffer (e.g., 25 mM Tris, pH 9.0, 2.5 uM ZnClI2, 0.005% Brij-35)

BMS-561392 formate (or other test compounds)

96-well black microplates

Fluorescence plate reader

Procedure:

» Prepare a stock solution of BMS-561392 formate in DMSO.

o Create a serial dilution of the compound in assay buffer.

e In a 96-well plate, add 50 L of the TACE enzyme solution to each well.

e Add 50 pL of the diluted compound or vehicle control (assay buffer with DMSO) to the
respective wells.

 Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

« Initiate the reaction by adding 100 pL of the fluorogenic TACE substrate to each well.
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e Immediately measure the fluorescence intensity at an excitation wavelength of 320 nm and
an emission wavelength of 420 nm.

» Continue to monitor the fluorescence every 5 minutes for a total of 60 minutes.
o Calculate the rate of substrate cleavage (increase in fluorescence over time).

o Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the
inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Cellular TNF-a Secretion Assay (LPS-stimulated RAW
264.7 cells)

This assay assesses the ability of a compound to inhibit TACE-mediated TNF-a release from
cells.

Materials:

 RAW 264.7 macrophage cell line

¢ DMEM supplemented with 10% FBS and 1% penicillin-streptomycin
e Lipopolysaccharide (LPS)

 BMS-561392 formate

e TNF-a ELISA kit

o 24-well cell culture plates

Procedure:

o Seed RAW 264.7 cells in 24-well plates at a density of 2 x 10”5 cells/well and allow them to
adhere overnight.

e The next day, replace the medium with fresh DMEM.
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o Pre-treat the cells with various concentrations of BMS-561392 formate or vehicle (DMSO)
for 1 hour.

o Stimulate the cells with LPS (e.g., 1 pg/mL) for 4-6 hours to induce TNF-a production and
release.[6]

e Collect the cell culture supernatants.

e Quantify the concentration of TNF-a in the supernatants using a commercial ELISA kit
according to the manufacturer's instructions.

o Calculate the percentage of inhibition of TNF-a secretion for each compound concentration
relative to the LPS-stimulated vehicle control.

In Vivo Measurement of sAPPa and AP Levels

This protocol describes a general approach to assess the in vivo effects of a TACE inhibitor on
the processing of Amyloid Precursor Protein (APP), another TACE substrate.

Materials:

Transgenic mouse model of Alzheimer's disease (e.g., Tg2576)

BMS-561392 formate

Vehicle for in vivo administration

Brain homogenization buffer

ELISA kits for sAPPa and A340/42
Procedure:

o Administer BMS-561392 formate or vehicle to the mice via the desired route (e.g., oral
gavage).

o At a specified time point after administration, euthanize the mice and harvest the brains.

e Homogenize the brain tissue in an appropriate lysis buffer containing protease inhibitors.
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o Centrifuge the homogenates to separate the soluble and insoluble fractions.
» Measure the levels of SAPPa in the soluble fraction using a specific ELISA kit.

o Measure the levels of AB40 and AB42 in the appropriate fractions (soluble and/or insoluble
after formic acid extraction) using specific ELISA kits.[7]

o Compare the levels of SAPPa and A in the treated group to the vehicle-treated control
group to determine the effect of TACE inhibition on APP processing.

Conclusion

BMS-561392 formate is a potent and selective inhibitor of TACE that has demonstrated
efficacy in preclinical models of inflammation. The data and protocols presented in this guide
provide a comprehensive resource for researchers and drug development professionals
working on TACE inhibitors and their therapeutic applications. The methodologies outlined can
be adapted for the evaluation of other TACE inhibitors and for further investigation into the role
of TACE in various physiological and pathological processes. While BMS-561392's clinical
development for rheumatoid arthritis did not lead to a marketed product, the compound
remains a valuable tool for understanding the biology of TACE and its potential as a therapeutic
target.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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